Cas no 1269151-26-9 (3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride)

• Product Name: 3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride
• CAS No: 1269151-26-9
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 4584872
• Update Time: 2025-08-04

3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride
• 3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride

• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)9-3-1-7(2-4-9)8-5-10(15)6-8;/h1-4,8,10H,5-6,15H2;1H
• InChI Key： GMNMPALGPKPXTG-UHFFFAOYSA-N
• SMILES： NC1CC(C2C=CC(C(F)(F)F)=CC=2)C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride

3-[4-(Trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride (CAS No. 1269151-26-9)

The compound 3-[4-(Trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride, with the CAS registry number 1269151-26-9, is a specialized chemical entity that has garnered attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted phenyl group with a cyclobutane ring and an amine functionality. The hydrochloride salt form suggests its application in pharmaceutical or chemical synthesis contexts where protonated amine groups are advantageous.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the yield but also improve the purity of the final product, making it suitable for high-quality applications. The trifluoromethyl group, a common substituent in drug design, contributes to the compound's stability and bioavailability, while the cyclobutane ring introduces strain that can be exploited for specific reactivity in chemical transformations.

In terms of pharmacological applications, 3-[4-(Trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to modulate specific biological targets, such as kinases or ion channels, has been explored in recent research. For instance, studies published in 2023 highlight its potential as a modulator of voltage-gated sodium channels, which could have implications in the treatment of neurological disorders such as epilepsy or chronic pain.

Beyond pharmacology, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, particularly in the development of semiconducting materials for flexible electronics or optoelectronic devices. Research conducted at leading institutions has demonstrated its ability to enhance charge transport properties when incorporated into polymer blends, opening new avenues for sustainable and high-performance materials.

The synthesis and characterization of 3-[4-(Trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride have been extensively documented in peer-reviewed journals, underscoring its importance in contemporary chemical research. Its structural versatility and functional group diversity make it a valuable building block for further chemical exploration. As research continues to uncover its potential applications, this compound is poised to play a significant role in advancing both therapeutic and material innovation.